Cas no 1797132-20-7 (4,5-Diamino-6-methylpyrimidine Hydrochloride)

• Product Name: 4,5-Diamino-6-methylpyrimidine Hydrochloride
• CAS No: 1797132-20-7
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 4554762
• Update Time: 2025-10-31

4,5-Diamino-6-methylpyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Diamino-6-methylpyrimidine Hydrochloride

• Inchi： 1S/C5H8N4.ClH/c1-3-4(6)5(7)9-2-8-3;/h2H,6H2,1H3,(H2,7,8,9);1H
• InChI Key： RDEAIXCQHPPMRE-UHFFFAOYSA-N
• SMILES： Cl.N1C=NC(=C(C=1C)N)N

Additional information on 4,5-Diamino-6-methylpyrimidine Hydrochloride

Introduction to 4,5-Diamino-6-methylpyrimidine Hydrochloride (CAS No. 1797132-20-7) and Its Emerging Applications in Modern Chemical Biology

4,5-Diamino-6-methylpyrimidine Hydrochloride, identified by the chemical abstracts service number 1797132-20-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrimidine class, a structurally versatile scaffold that is widely recognized for its role in the synthesis of nucleoside analogs, anticancer agents, and antimicrobial drugs. The presence of both amino groups at the 4- and 5-positions, coupled with a methyl substituent at the 6-position, endows 4,5-Diamino-6-methylpyrimidine Hydrochloride with unique reactivity and binding properties, making it a valuable intermediate in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in solution-phase reactions and biological assays. This solubility profile is particularly advantageous for applications such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies, where rapid dissolution and stable solution formulations are critical. The compound’s ability to participate in hydrogen bonding due to its amino functionalities also makes it a promising candidate for designing small-molecule inhibitors targeting protein-protein interactions and enzyme catalysis.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 4,5-Diamino-6-methylpyrimidine Hydrochloride as a building block for drug discovery. Researchers have leveraged virtual screening techniques to identify novel derivatives with enhanced pharmacological properties. For instance, modifications at the 2- or 3-position of the pyrimidine ring can introduce additional functional groups that modulate binding affinity to biological targets. Such modifications have been explored in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

One of the most compelling areas of research involving 4,5-Diamino-6-methylpyrimidine Hydrochloride is its application in antiviral therapies. Pyrimidine derivatives have long been recognized for their ability to mimic natural nucleobases, thereby interfering with viral replication cycles. In particular, derivatives of this compound have shown promise against RNA viruses by inhibiting RNA-dependent RNA polymerase (RdRp) enzymes. The structural flexibility of 4,5-Diamino-6-methylpyrimidine Hydrochloride allows for the design of molecules that can precisely target viral proteases or integrases, essential components in viral pathogenesis.

The synthesis of 4,5-Diamino-6-methylpyrimidine Hydrochloride typically involves multi-step organic reactions starting from readily available precursors such as malononitrile or guanidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. For example, catalytic hydrogenation techniques combined with transition-metal catalysts have been employed to introduce the methyl group at the 6-position with high selectivity. Such improvements are crucial for industrial-scale production and commercialization of pharmaceuticals derived from this compound.

In addition to its pharmaceutical applications, 4,5-Diamino-6-methylpyrimidine Hydrochloride has found utility in materials science. Pyrimidine-based compounds are known for their ability to form coordination complexes with metal ions, leading to materials with unique optical and electronic properties. Researchers have explored these complexes as potential components in organic light-emitting diodes (OLEDs) and photovoltaic devices. The electron-donating nature of the amino groups enhances charge transport properties, making this compound a candidate for optimizing device performance.

The growing interest in green chemistry has also influenced the development of sustainable synthetic routes for 4,5-Diamino-6-methylpyrimidine Hydrochloride. Solvent-free reactions and microwave-assisted synthesis have been investigated to minimize waste generation and energy consumption. These approaches align with global efforts to promote environmentally friendly practices in chemical manufacturing. Furthermore, biocatalytic methods using enzymes or whole-cell systems have been explored as alternatives to traditional chemical transformations.

Preclinical studies have demonstrated the therapeutic potential of 4,5-Diamino-6-methylpyrimidine Hydrochloride derivatives across various disease models. For instance, preclinical trials have shown that certain analogs exhibit antitumor activity by inhibiting specific signaling pathways involved in cancer cell proliferation. The compound’s ability to cross the blood-brain barrier has also opened avenues for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. These findings underscore the importance of continued research into pyrimidine-based therapeutics.

The future direction of research on 4,5-Diamino-6-methylpyrimidine Hydrochloride is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and pharmacologists. Integration of artificial intelligence (AI) tools for drug design is expected to accelerate the discovery of novel derivatives with optimized pharmacokinetic profiles. Additionally, advancements in CRISPR-Cas9 gene editing technologies may enable more precise testing of these compounds in vivo using animal models.

In conclusion,4,5-Diamino-6-methylpyrimidine Hydrochloride (CAS No. 1797132-20-7) represents a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for developing drugs targeting cancers、viruses、and neurological disorders。Ongoing research efforts are focused on refining synthetic methodologies、exploring new therapeutic applications、and integrating innovative technologies to enhance drug discovery processes。As our understanding of molecular interactions continues to evolve，the significance of compounds like 4，5-diamino -6 -methylpyrimidine hydrochloride is expected to grow，driving advancements that benefit human health and technological innovation worldwide。